Cas no 24001-25-0 (4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-)

• Product name: 4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-
• CAS No: 24001-25-0
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.44324
• CID: 255797
• PubChem ID: 32182

4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-
• 5-benzamido-N-cyclohexyl-3-methyl-1,2-thiazole-4-carboxamide
• 4-ISOTHIAZOLECARBOXAMIDE, 5-BENZAMIDO-N-CYCLOHEXYL-3-METHYL-
• 24001-25-0
• BRN 1164204
• 5-Benzamido-N-cyclohexyl-3-methyl-4-isothiazolecarboxamide
• DTXSID00178738

• Inchi： InChI=1S/C18H21N3O2S/c1-12-15(17(23)19-14-10-6-3-7-11-14)18(24-21-12)20-16(22)13-8-4-2-5-9-13/h2,4-5,8-9,14H,3,6-7,10-11H2,1H3,(H,19,23)(H,20,22)
• InChI Key： OUKATDNAFVQKSW-UHFFFAOYSA-N
• SMILES： C1CCC(NC(C2C(C)=NSC=2NC(C2=CC=CC=C2)=O)=O)CC1

Computed Properties

• Exact Mass: 343.13563
• Monoisotopic Mass: 343.135448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.3

Experimental Properties

• Density: 1.26
• Boiling Point: 385.8°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.616
• PSA: 71.09